Cas no 142044-85-7 (1-(2-Bromo-4-methylphenyl)-1H-pyrrole)

1-(2-Bromo-4-methylphenyl)-1H-pyrrole is a brominated aromatic heterocyclic compound featuring a pyrrole ring attached to a substituted phenyl group. This structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The bromine substituent enhances reactivity for cross-coupling reactions, such as Suzuki or Heck couplings, while the methyl group offers steric and electronic modulation. Its well-defined molecular architecture ensures consistent performance in complex transformations. The compound is typically handled under inert conditions due to its sensitivity to air and moisture. Suitable for research and industrial applications, it provides a versatile building block for constructing advanced molecular frameworks.
1-(2-Bromo-4-methylphenyl)-1H-pyrrole structure
142044-85-7 structure
Product Name:1-(2-Bromo-4-methylphenyl)-1H-pyrrole
CAS No:142044-85-7
MF:C11H10BrN
MW:236.107801914215
MDL:MFCD02665225
CID:1090232
PubChem ID:4715199
Update Time:2025-05-19

1-(2-Bromo-4-methylphenyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Bromo-4-methylphenyl)-1H-pyrrole
    • 1-(2-bromo-4-methylphenyl)pyrrole
    • AKOS000202148
    • DTXSID00405839
    • 1H-Pyrrole, 1-(2-bromo-4-methylphenyl)-
    • SB62445
    • 142044-85-7
    • STK895533
    • BS-21462
    • SCHEMBL9043922
    • GVOGUJBMHXFQFN-UHFFFAOYSA-N
    • MFCD02665225
    • CS-0207446
    • DA-10438
    • BBL022306
    • MDL: MFCD02665225
    • Inchi: 1S/C11H10BrN/c1-9-4-5-11(10(12)8-9)13-6-2-3-7-13/h2-8H,1H3
    • InChI Key: GVOGUJBMHXFQFN-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C=CC=1N1C=CC=C1

Computed Properties

  • Exact Mass: 234.99966g/mol
  • Monoisotopic Mass: 234.99966g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 4.9Ų

1-(2-Bromo-4-methylphenyl)-1H-pyrrole Security Information

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